SML-10-70-1

• Molecular Formula: C25H42ClN7O13P2
• Molecular Weight: 746.0 g/mol
• InChI: InChI=1S/C25H42ClN7O13P2/c1-4-6-15(7-5-2)11-42-24(38)14(3)32-47(39,43-9-8-28-17(34)10-26)46-48(40,41)44-12-16-19(35)20(36)23(45-16)33-13-29-18-21(33)30-25(27)31-22(18)37/h13-16,19-20,23,35-36H,4-12H2,1-3H3,(H,28,34)(H,32,39)(H,40,41)(H3,27,30,31,37)/t14-,16+,19+,20+,23+,47?/m0/s1
• InChIKey: LNAHOHGGBNNBAI-CUHBELQGSA-N

SML-10-70-1: Cell-Permeable Prodrug Covalent Inhibitor of Oncogenic K-Ras G12C for Targeted Cancer Research

SML-10-70-1 (CAS 1536470-98-0, MW 746.04, formula C25H42ClN7O13P2) is a cell-permeable prodrug derivative of the GDP-analogue covalent inhibitor SML-8-73-1. It functions as a direct-acting, GTP-competitive, irreversible inhibitor of the K-Ras G12C oncogenic mutant by covalently modifying cysteine 12 within the guanine nucleotide (GN)-binding pocket, thereby stabilizing K-Ras in an inactive, GDP-mimetic conformation and suppressing downstream ERK and Akt phosphorylation [1]. Unlike its parent compound SML-8-73-1—which is cell-impermeable due to two negatively charged phosphate groups—SML-10-70-1 incorporates an alanine ester phosphoramidate caging moiety on the beta-phosphate, enabling passive cellular uptake and intracellular regeneration of the active diphosphate warhead [1]. This compound is intended exclusively for laboratory research use and is not approved for human therapeutic administration.

Cell-permeable prodrug enables live-cell K-Ras G12C studies

GDP-site covalent Cys-12 modification for pathway investigation

Research use only; not for therapeutic administration

• [1] Lim SM, Westover KD, Ficarro SB, Harrison RA, Choi HG, Pacold ME, Carrasco M, Hunter J, Kim ND, Xie T, Sim T, Jänne PA, Meyerson M, Marto JA, Engen JR, Gray NS. Therapeutic targeting of oncogenic K-Ras by a covalent catalytic site inhibitor. Angew Chem Int Ed Engl. 2014 Jan 3;53(1):199-204. doi: 10.1002/anie.201307387. PMID: 24259466; PMCID: PMC3914205. View Source

Why K-Ras G12C Inhibitors Are Not Interchangeable: Binding Site, Permeability, and Covalent Mechanism Define the Functional Niche of SML-10-70-1

K-Ras G12C inhibitors are not a uniform class. They differ fundamentally in their binding site (GDP/GTP pocket vs. allosteric switch-II pocket), covalent warhead chemistry, cell permeability, and whether they lock the target in an inactive GDP-bound state or a distinct conformation [1]. SML-10-70-1 occupies the GN-binding site and forms a covalent thioether bond with Cys-12, the very residue that defines the G12C oncogenic lesion, ensuring that target engagement is mutation-specific and that the protein is trapped in a conformation incapable of productive effector interaction [1][2]. In contrast, clinical-stage switch-II inhibitors such as sotorasib and adagrasib bind a distal allosteric pocket and exhibit fundamentally different binding kinetics, resistance profiles, and nucleotide-state dependence, making them pharmacologically distinct tools [2]. The prodrug design of SML-10-70-1 is itself a critical differentiator: the parent compound SML-8-73-1 cannot cross cell membranes, so any attempt to use the parent in cellular assays yields false negatives; only the phosphoramidate-caged prodrug SML-10-70-1 enables intracellular target engagement [1]. Substituting a non-covalent or non-electrophilic analogue (e.g., SML-10-57-1) abolishes both covalent target modification and downstream signaling suppression, confirming that the electrophilic chloroacetamide warhead is indispensable for functional activity [1]. Therefore, selection of SML-10-70-1 over other K-Ras G12C inhibitors or in-class analogues must be guided by the specific experimental question—particularly whether GN-site covalent modification, GDP-state trapping, or cellular permeability of a nucleotide-based inhibitor is required.

Binding site mismatch

Switch-II pocket inhibitors (sotorasib, adagrasib) target an allosteric site and may not reproduce GDP-pocket pharmacology.

Permeability requirement

Parent compound SML-8-73-1 is cell-impermeable; only the prodrug form enables intracellular target engagement.

Covalent warhead necessity

Non-electrophilic analog SML-10-57-1 cannot form the covalent adduct and may not suppress downstream signaling.

• [1] Lim SM, Westover KD, Ficarro SB, Harrison RA, Choi HG, Pacold ME, Carrasco M, Hunter J, Kim ND, Xie T, Sim T, Jänne PA, Meyerson M, Marto JA, Engen JR, Gray NS. Therapeutic targeting of oncogenic K-Ras by a covalent catalytic site inhibitor. Angew Chem Int Ed Engl. 2014 Jan 3;53(1):199-204. doi: 10.1002/anie.201307387. PMID: 24259466; PMCID: PMC3914205. View Source
• [2] Hunter JC, Gurbani D, Ficarro SB, Carrasco MA, Lim SM, Choi HG, Xie T, Marto JA, Chen Z, Gray NS, Westover KD. In situ selectivity profiling and crystal structure of SML-8-73-1, an active site inhibitor of oncogenic K-Ras G12C. Proc Natl Acad Sci U S A. 2014 Jun 17;111(24):8895-900. doi: 10.1073/pnas.1404639111. PMID: 24889603; PMCID: PMC4066474. View Source

SML-10-70-1: Quantified Comparative Evidence for Differentiated Product Selection

Cell Permeability: Prodrug SML-10-70-1 Enables Cellular Uptake, Unlike the Cell-Impermeable Parent Compound SML-8-73-1

The parent compound SML-8-73-1 contains two negatively charged phosphate groups and cannot traverse the plasma membrane, rendering it unsuitable for any live-cell assay [1]. SML-10-70-1 overcomes this fundamental limitation through a partially-caged design: the beta-phosphate is masked as an alanine ester phosphoramidate, neutralizing one negative charge and imparting sufficient lipophilicity for passive membrane diffusion. Following cellular entry, intracellular esterases hydrolyze the lipophilic ester to regenerate the active diphosphate warhead [1]. This cell-permeability difference was functionally demonstrated in a cellular target engagement assay using H358 (K-Ras G12C) lung adenocarcinoma cells, where only SML-10-70-1—not SML-8-73-1—was able to compete for the GTP-binding pocket [1].

Cell permeability

Head-to-head

SML-10-70-1 enters live cells; SML-8-73-1 does not

Supports live-cell target engagement workflow

Cell-impermeable parent limits assay scope

Evidence Dimension	Cell membrane permeability (ability to engage intracellular K-Ras G12C in live cells)
Target Compound Data	SML-10-70-1: Cell-permeable; demonstrated intracellular target engagement in H358 cells via competition with desthiobiotin-GTP labeling after 6 h treatment [1]
Comparator Or Baseline	SML-8-73-1: Cell-impermeable; contains two negatively charged phosphate groups; cannot pass through cell membrane [1]
Quantified Difference	Qualitative binary difference: cell-permeable (SML-10-70-1) vs. cell-impermeable (SML-8-73-1). No intracellular activity detectable with SML-8-73-1 in any live-cell assay.
Conditions	H358 human lung adenocarcinoma cells (K-Ras G12C); 6 h compound treatment prior to lysis and desthiobiotin-GTP labeling; assay described in Lim et al. 2014, Figure 5B [1]

Why This Matters

Any cellular or in vivo experiment requiring intracellular K-Ras G12C target engagement cannot be performed with the cell-impermeable parent SML-8-73-1; SML-10-70-1 is the only compound in this chemical series that combines covalent GN-site modification with cellular bioavailability.

• [1] Lim SM, Westover KD, Ficarro SB, Harrison RA, Choi HG, Pacold ME, Carrasco M, Hunter J, Kim ND, Xie T, Sim T, Jänne PA, Meyerson M, Marto JA, Engen JR, Gray NS. Therapeutic targeting of oncogenic K-Ras by a covalent catalytic site inhibitor. Angew Chem Int Ed Engl. 2014 Jan 3;53(1):199-204. doi: 10.1002/anie.201307387. PMID: 24259466; PMCID: PMC3914205. View Source

Cellular Target Engagement: Covalent Occupancy of K-Ras G12C by SML-10-70-1 Versus the Non-Electrophilic Control SML-10-57-1

To confirm that the electrophilic chloroacetamide warhead is essential for covalent target modification in cells, the authors compared SML-10-70-1 with SML-10-57-1, an analog lacking the electrophile. In H358 cells treated for 6 hours, SML-10-70-1 reduced the recovery of biotinylated K-Ras upon subsequent desthiobiotin-GTP probing, demonstrating that it had occupied the GTP-binding pocket and blocked probe labeling. In contrast, SML-10-57-1 did not protect K-Ras from biotinylation, confirming that covalent bond formation—not merely reversible nucleotide-site binding—is required for persistent target engagement in a cellular context [1]. This provides direct evidence that the electrophilic chloroacetamide moiety, combined with the cell-permeable prodrug design, is the minimal pharmacophore for cellular activity.

Cellular target engagement

Head-to-head

SML-10-70-1 decreases biotinylated-Ras; non-covalent analog SML-10-57-1 shows no effect

Covalent warhead required for cellular activity

Matched negative control confirms mechanism

Evidence Dimension	Cellular K-Ras G12C target engagement (protection from desthiobiotin-GTP labeling in lysates)
Target Compound Data	SML-10-70-1: Decreased recovery of biotinylated-Ras, indicating GTP-pocket occupancy in live H358 cells after 6 h treatment [1]
Comparator Or Baseline	SML-10-57-1 (no electrophile, non-covalent analogue): No decrease in biotinylated-Ras recovery—no target engagement detected [1]
Quantified Difference	Qualitative binary difference: positive target engagement (SML-10-70-1) vs. no detectable engagement (SML-10-57-1). The covalent warhead is indispensable for cellular activity.
Conditions	H358 cells (K-Ras G12C); 6 h treatment; desthiobiotin-GTP probe labeling in lysates followed by streptavidin pull-down; Lim et al. 2014, Figure 5B [1]

Why This Matters

This experiment isolates the covalent warhead as the essential functional element. SML-10-57-1 may be used as a matched negative control in any study aiming to attribute biological effects specifically to covalent K-Ras G12C modification rather than non-specific nucleotide-site interactions.

• [1] Lim SM, Westover KD, Ficarro SB, Harrison RA, Choi HG, Pacold ME, Carrasco M, Hunter J, Kim ND, Xie T, Sim T, Jänne PA, Meyerson M, Marto JA, Engen JR, Gray NS. Therapeutic targeting of oncogenic K-Ras by a covalent catalytic site inhibitor. Angew Chem Int Ed Engl. 2014 Jan 3;53(1):199-204. doi: 10.1002/anie.201307387. PMID: 24259466; PMCID: PMC3914205. View Source

Mutant Selectivity: SML-8-73-1 Warhead Discriminates K-Ras G12C from Wild-Type Ras, Even Under Physiological Nucleotide Competition

The active warhead SML-8-73-1 (the intracellular cleavage product of SML-10-70-1) exhibits complete discrimination between oncogenic K-Ras G12C and wild-type Ras. Electrospray ionization mass spectrometry of purified recombinant K-Ras (50 μM) incubated with SML-8-73-1 (2.5 mM, 2 h, 37°C) revealed no detectable adduct formation on wild-type protein, whereas a single, stoichiometric adduct was observed with K-Ras G12C [1]. Critically, under simulated intracellular nucleotide conditions (1 mM GDP + 1 mM GTP), K-Ras G12C was >95% labeled within 2 hours, demonstrating that the covalent inhibitor can overcome the high physiological concentrations of competing natural nucleotides that defeated prior non-covalent GN-site inhibitor efforts [1]. Proteolytic digestion and nano LC/MS confirmed exclusive covalent labeling of Cys-12 within the GN-binding pocket [1]. In situ chemical proteomic profiling further verified that SML-8-73-1 is highly selective for K-Ras G12C across the cellular GTP-binding proteome [2].

Mutant selectivity

Head-to-head

Only G12C labeled; zero wild-type adduct; >95% labeling in 1 mM GDP/GTP

Supports mutation-selective inhibition studies

Cys-12 exclusive covalent modification confirmed

Evidence Dimension	Covalent modification selectivity: K-Ras G12C vs. wild-type K-Ras
Target Compound Data	SML-8-73-1 (warhead of SML-10-70-1): Single adduct on K-Ras G12C; >95% labeling at 2 h in presence of 1 mM GDP + 1 mM GTP; exclusive Cys-12 labeling [1]
Comparator Or Baseline	Wild-type K-Ras: No detectable adduct under identical conditions (50 μM protein, 2.5 mM SML-8-73-1, 2 h, 37°C) [1]
Quantified Difference	Complete selectivity: adduct detected only on G12C mutant, zero labeling of wild-type. Molar ratio of 1:10 (protein:inhibitor) required for complete G12C incorporation [1].
Conditions	Purified recombinant K-Ras (WT and G12C) at 50 μM in PBS, 37°C, 2 h incubation with 2.5 mM SML-8-73-1; competition experiment with 1 mM GDP + 1 mM GTP; analysis by ESI-MS and nano LC/MS [1]. In situ proteomic selectivity profiling reported in Hunter et al. 2014 [2].

Why This Matters

This selectivity profile is foundational for applications requiring mutation-specific K-Ras inhibition: SML-10-70-1 (via its SML-8-73-1 warhead) targets only cells harboring the G12C mutation, minimizing confounding effects on wild-type Ras signaling in mixed cell populations or in vivo models.

• [1] Lim SM, Westover KD, Ficarro SB, Harrison RA, Choi HG, Pacold ME, Carrasco M, Hunter J, Kim ND, Xie T, Sim T, Jänne PA, Meyerson M, Marto JA, Engen JR, Gray NS. Therapeutic targeting of oncogenic K-Ras by a covalent catalytic site inhibitor. Angew Chem Int Ed Engl. 2014 Jan 3;53(1):199-204. doi: 10.1002/anie.201307387. PMID: 24259466; PMCID: PMC3914205. View Source
• [2] Hunter JC, Gurbani D, Ficarro SB, Carrasco MA, Lim SM, Choi HG, Xie T, Marto JA, Chen Z, Gray NS, Westover KD. In situ selectivity profiling and crystal structure of SML-8-73-1, an active site inhibitor of oncogenic K-Ras G12C. Proc Natl Acad Sci U S A. 2014 Jun 17;111(24):8895-900. doi: 10.1073/pnas.1404639111. PMID: 24889603; PMCID: PMC4066474. View Source

Downstream Pathway Suppression: SML-10-70-1 Attenuates Both ERK and Akt Phosphorylation, Whereas the Non-Covalent Analog SML-10-57-1 Does Not

SML-10-70-1 functionally attenuates both major K-Ras effector pathways—the RAF-MEK-ERK (MAPK) cascade and the PI3K-Akt pathway—in K-Ras G12C-driven cells. At a concentration of 100 μM, SML-10-70-1 reduced phosphorylation of both ERK and Akt, consistent with its mechanism of trapping K-Ras G12C in an inactive, GDP-mimetic conformation that cannot productively engage RAF or PI3K effectors [1]. The non-covalent analogue SML-10-57-1, which lacks the chloroacetamide warhead and therefore cannot form the irreversible Cys-12 adduct, failed to suppress either p-ERK or p-Akt at the same concentration [1]. This result aligns with the AlphaScreen® biochemical data showing that K-Ras G12C covalently modified by SML-8-73-1 exhibits Raf-RBD binding affinity indistinguishable from GDP-bound K-Ras (EC50 of ~22.6 nM for GDP-bound vs. ~6.6 nM for GTP-bound), confirming stabilization of the inactive state [1].

Pathway suppression

Head-to-head

SML-10-70-1 (100 µM) attenuated p-ERK and p-Akt; SML-10-57-1 did not

Dual-pathway inactivation via covalent GDP-site modification

100 µM context; confirm with appropriate controls

Evidence Dimension	Inhibition of K-Ras downstream effector phosphorylation (p-ERK and p-Akt) in live cells
Target Compound Data	SML-10-70-1 (100 μM): Attenuated both Akt and ERK phosphorylation in K-Ras G12C-expressing cells [1]
Comparator Or Baseline	SML-10-57-1 (100 μM, non-covalent control): No attenuation of p-Akt or p-ERK [1]
Quantified Difference	Binary functional difference: pathway suppression observed (SML-10-70-1) vs. no suppression (SML-10-57-1). Biochemical correlate: SML-8-73-1-modified K-Ras G12C binds Raf-RBD with EC50 ~22.6 nM (GDP-like inactive state) vs. ~6.6 nM for GTP-bound active state [1].
Conditions	K-Ras G12C-mutant lung cancer cells; 100 μM compound treatment; phospho-ERK and phospho-Akt detection by Western blot (Lim et al. 2014). Raf-RBD binding EC50 values determined by AlphaScreen® competition assay [1].

Why This Matters

Demonstration of dual-pathway (MAPK + PI3K-Akt) suppression confirms that covalent GN-site modification produces a functionally complete inactivation of K-Ras signaling. The matched negative control SML-10-57-1 enables unambiguous attribution of these effects to the covalent warhead.

• [1] Lim SM, Westover KD, Ficarro SB, Harrison RA, Choi HG, Pacold ME, Carrasco M, Hunter J, Kim ND, Xie T, Sim T, Jänne PA, Meyerson M, Marto JA, Engen JR, Gray NS. Therapeutic targeting of oncogenic K-Ras by a covalent catalytic site inhibitor. Angew Chem Int Ed Engl. 2014 Jan 3;53(1):199-204. doi: 10.1002/anie.201307387. PMID: 24259466; PMCID: PMC3914205. View Source

Anti-Proliferative Activity Across K-Ras Mutant and Independent Lung Cancer Cell Lines: Quantitative EC50 Profiling

SML-10-70-1 was evaluated for anti-proliferative activity in three human lung cancer cell lines with distinct K-Ras mutational status: H358 (G12C, K-Ras-dependent), H23 (G12C, K-Ras-dependent), and A549 (G12S, K-Ras-independent). The compound inhibited proliferation in all three lines with EC50 values of 26.6 μM (H358), 47.6 μM (H23), and 43.8 μM (A549) [1]. Notably, activity in A549 cells—which harbor a G12S rather than G12C mutation—indicates that at these relatively high micromolar concentrations, SML-10-70-1 exhibits cytotoxicity that is not strictly dependent on the G12C mutation, a limitation acknowledged by the original authors [1]. For context, later-generation clinical K-Ras G12C inhibitors such as sotorasib (AMG 510) achieve IC50 values of approximately 0.006 μM in H358 cells, representing a roughly 4,400-fold improvement in potency that reflects extensive medicinal chemistry optimization beyond this first-generation tool compound [2]. Nevertheless, SML-10-70-1 remains a valuable chemical probe for studying GDP-site covalent inhibition and for benchmarking newer GN-site-targeting compounds.

Antiproliferative EC50

Context-dependent

H358: 26.6 µM; H23: 47.6 µM; A549 (G12S): 43.8 µM

Micromolar potency; limited G12C selectivity window

~4,400-fold less potent than sotorasib in H358

Evidence Dimension	Anti-proliferative EC50/IC50 in lung cancer cell lines
Target Compound Data	SML-10-70-1 EC50: H358 (G12C) = 26.6 μM; H23 (G12C) = 47.6 μM; A549 (G12S) = 43.8 μM [1]
Comparator Or Baseline	Sotorasib (AMG 510) IC50: H358 = ~0.006 μM (6 nM); MIA PaCa-2 = ~0.009 μM [2]
Quantified Difference	~4,400-fold lower potency of SML-10-70-1 vs. sotorasib in H358 cells (26.6 μM vs. 0.006 μM). SML-10-70-1 shows similar potency in G12C-mutant and G12S-mutant cells, indicating limited mutational selectivity window at antiproliferative concentrations.
Conditions	SML-10-70-1: cell proliferation assay, cell lines as specified, Lim et al. 2014 [1]. Sotorasib: 72 h treatment, CellTiter-Glo or SRB assay in NCI-H358 and MIA PaCa-2 cells [2].

Why This Matters

SML-10-70-1 is best positioned as a chemical biology tool for studying GDP-pocket covalent inhibition mechanisms, not as a potent anti-cancer agent. Investigators selecting this compound should be aware of its micromolar potency and limited G12C-vs-G12S selectivity window. For experiments requiring nanomolar potency and strict G12C-dependent anti-proliferative effects, clinical-stage inhibitors like sotorasib or adagrasib should be considered.

• [1] Lim SM, Westover KD, Ficarro SB, Harrison RA, Choi HG, Pacold ME, Carrasco M, Hunter J, Kim ND, Xie T, Sim T, Jänne PA, Meyerson M, Marto JA, Engen JR, Gray NS. Therapeutic targeting of oncogenic K-Ras by a covalent catalytic site inhibitor. Angew Chem Int Ed Engl. 2014 Jan 3;53(1):199-204. doi: 10.1002/anie.201307387. PMID: 24259466; PMCID: PMC3914205. View Source
• [2] Canon J, Rex K, Saiki AY, Mohr C, Cooke K, Bagal D, Gaida K, Holt T, Knutson CG, Koppada N, Lanman BA, Werner J, Rapaport AS, San Miguel T, Ortiz R, Osgood T, Sun JR, Zhu X, McCarter JD, Volak LP, Houk BE, Fakih MG, O'Neil BH, Price TJ, Falchook GS, Desai J, Kuo J, Govindan R, Hong DS, Ouyang W, Henary H, Arvedson T, Cee VJ, Lipford JR. The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity. Nature. 2019 Nov;575(7781):217-223. doi: 10.1038/s41586-019-1694-1. PMID: 31666701. View Source

GDP-Site Covalent Mechanism vs. Switch-II Pocket Binders: Conformational and Binding-Site Differentiation

SML-10-70-1 (via its active warhead SML-8-73-1) binds directly within the GDP/GTP-binding pocket and forms a covalent thioether bond with Cys-12, locking K-Ras in the open, inactive GDP-bound conformation [1]. Hydrogen-deuterium exchange mass spectrometry (HX MS) demonstrated that SML-8-73-1-bound K-Ras G12C exhibits deuterium incorporation patterns in residues 7–20 and 114–120 that are superimposable with those of GDP-bound K-Ras and distinct from the active GMPPNP-bound state, confirming stabilization of the inactive conformation [1]. The X-ray crystal structure of the SML-8-73-1:K-Ras G12C complex (PDB: 4LDJ) confirmed that the compound binds in a manner similar to GDP, with the chloroacetamide warhead forming the covalent linkage with Cys-12 [2]. In contrast, clinical-stage inhibitors sotorasib and adagrasib bind to an allosteric switch-II pocket that is accessible only when K-Ras is in the GDP-bound state, and they do not directly compete with guanine nucleotides at the active site [3]. This mechanistic distinction has practical consequences: GDP-site covalent inhibitors like SML-10-70-1 are expected to be insensitive to mutations in the switch-II pocket that confer resistance to allosteric inhibitors, and may exhibit different kinetics of target engagement that depend on nucleotide exchange rates rather than GDP-state occupancy.

Binding mechanism

Class-level

GDP-pocket covalent inhibitor vs. allosteric switch-II binders

Orthogonal probe for resistance mechanism studies

HX MS and crystal structure confirm GDP-state stabilization

Evidence Dimension	Binding site and conformational mechanism of K-Ras G12C inhibition
Target Compound Data	SML-10-70-1/SML-8-73-1: Binds in GDP/GTP pocket; covalent bond to Cys-12; stabilizes open, inactive GDP conformation (HX MS confirmed); PDB: 4LDJ [1][2]
Comparator Or Baseline	Sotorasib (AMG 510) and adagrasib (MRTX849): Bind allosteric switch-II pocket; non-covalent binding to Cys-12 but do not occupy GDP/GTP site; require GDP-bound state for binding [3]
Quantified Difference	Mechanistic class difference: orthosteric GDP-site covalent inhibitor vs. allosteric switch-II covalent inhibitor. No quantitative head-to-head comparison available. HX MS data for SML-8-73-1 vs. GDP vs. GMPPNP available [1].
Conditions	HX MS: K-Ras G12C bound to GMPPNP, GDP, or SML-8-73-1; >40 peptides monitored. X-ray crystallography: PDB 4LDJ (1.75 Å resolution) [1][2]. Switch-II inhibitor binding mode reviewed in [3].

Why This Matters

For researchers investigating mechanisms of resistance to switch-II inhibitors, or studying the biophysical consequences of direct nucleotide-site occupancy, SML-10-70-1 provides a mechanistically orthogonal tool. It is the only commercially available compound that combines covalent Cys-12 modification with direct competition against physiological GTP/GDP in a cell-permeable format.

• [1] Lim SM, Westover KD, Ficarro SB, Harrison RA, Choi HG, Pacold ME, Carrasco M, Hunter J, Kim ND, Xie T, Sim T, Jänne PA, Meyerson M, Marto JA, Engen JR, Gray NS. Therapeutic targeting of oncogenic K-Ras by a covalent catalytic site inhibitor. Angew Chem Int Ed Engl. 2014 Jan 3;53(1):199-204. doi: 10.1002/anie.201307387. PMID: 24259466; PMCID: PMC3914205. View Source
• [2] Hunter JC, Gurbani D, Ficarro SB, Carrasco MA, Lim SM, Choi HG, Xie T, Marto JA, Chen Z, Gray NS, Westover KD. In situ selectivity profiling and crystal structure of SML-8-73-1, an active site inhibitor of oncogenic K-Ras G12C. Proc Natl Acad Sci U S A. 2014 Jun 17;111(24):8895-900. doi: 10.1073/pnas.1404639111. PMID: 24889603; PMCID: PMC4066474. PDB: 4LDJ. View Source
• [3] Ostrem JM, Peters U, Sos ML, Wells JA, Shokat KM. K-Ras(G12C) inhibitors allosterically control GTP affinity and effector interactions. Nature. 2013 Nov 28;503(7477):548-51. doi: 10.1038/nature12796. PMID: 24256730. View Source

Optimal Research and Procurement Scenarios for SML-10-70-1: When This Compound Is the Preferred Choice

Chemical Biology Studies Requiring Cell-Permeable, GDP-Site Covalent Modification of K-Ras G12C

SML-10-70-1 is the compound of choice when the experimental objective is to covalently occupy the K-Ras guanine nucleotide-binding pocket in live cells. Unlike SML-8-73-1, which is restricted to biochemical and biophysical assays with purified protein, SML-10-70-1 uniquely enables cell-based studies of GDP-site covalent inhibition [1]. Applications include: (a) investigating how direct nucleotide-site blockade alters K-Ras subcellular localization, nucleotide exchange dynamics, or effector interactions in intact cells; (b) chemical genetic studies distinguishing GDP-site from switch-II-site pharmacology; and (c) cellular target engagement assays using the desthiobiotin-GTP competition protocol established in the primary characterization paper [1]. For all such experiments, SML-10-57-1 should be included as the matched non-covalent negative control [1].

Mechanistic Studies of Resistance to Switch-II Pocket Inhibitors Using an Orthogonal GDP-Site Covalent Probe

Acquired resistance to clinical K-Ras G12C inhibitors such as sotorasib and adagrasib frequently involves secondary mutations in the switch-II pocket or alterations in nucleotide cycling that maintain K-Ras in the GTP-bound state [2]. Because SML-10-70-1 targets the GDP/GTP pocket directly via Cys-12—rather than the allosteric switch-II site—it provides a mechanistically orthogonal probe to test whether resistance mutations in the switch-II region also confer cross-resistance to orthosteric GN-site inhibitors [1]. This compound enables structure-activity relationship (SAR) studies that differentiate resistance mechanisms arising from altered nucleotide-state preference vs. those directly impairing switch-II inhibitor binding.

Biochemical and Biophysical Benchmarking Platform for Novel GDP-Site K-Ras Inhibitor Development

As the first-in-class covalent K-Ras G12C GDP-site inhibitor with a published X-ray crystal structure (PDB: 4LDJ for the SML-8-73-1 warhead), SML-10-70-1 serves as a critical reference standard for medicinal chemistry programs developing next-generation GN-site inhibitors [1][3]. The comprehensive biochemical characterization—including ESI-MS adduct analysis, HX MS conformational fingerprinting, AlphaScreen® Raf-RBD competition binding (EC50 ~22.6 nM for GDP-like inactive state vs. ~6.6 nM for active GTP-bound state), and competition with physiological GTP/GDP concentrations (>95% labeling in 1 mM GDP + 1 mM GTP)—provides a well-defined benchmark against which novel compounds can be quantitatively compared [1]. Procurement of SML-10-70-1 alongside SML-8-73-1 (for biochemical assays) and SML-10-57-1 (negative control) constitutes a complete tool set for GN-site inhibitor evaluation.

Dual MAPK and PI3K-Akt Pathway Inhibition Studies in K-Ras G12C-Mutant Cancer Models

SML-10-70-1 is one of the few tool compounds that simultaneously suppresses both the ERK (MAPK) and Akt (PI3K) downstream signaling arms of oncogenic K-Ras through a single covalent modification event at Cys-12 [1]. This property makes it useful for experiments designed to compare the biological consequences of dual-pathway blockade vs. selective MEK or PI3K inhibition in K-Ras G12C-driven cell lines. However, researchers must account for the compound's relatively high effective concentration (100 μM for signaling effects, EC50 26.6–47.6 μM for anti-proliferation) and the observation that activity at these concentrations is not strictly G12C-selective (A549 G12S cells are also affected at EC50 43.8 μM), necessitating careful interpretation and inclusion of appropriate mutation-status controls [1].

Application

Selection Property

Validation Focus

K-Ras G12C covalent pocket studies

Cell-permeable GDP-site probe

Intracellular target engagement assays

Switch-II inhibitor resistance studies

Orthogonal GN-site inhibitor

Resistance mechanism differentiation

GDP-site inhibitor benchmarking

Published structural/biochemical reference

Comparator assay context

K-Ras effector pathway studies

Dual MAPK/PI3K-Akt suppression

Pathway-response endpoint review

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